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Compound of Interest

Compound Name: 3-fluoro-N-methylbenzamide

CAS No.: 701-39-3

Cat. No.: B1599171

Get Quote

Physicochemical Profile, Synthetic Protocols, and Medicinal Chemistry Utility

Executive Summary
3-fluoro-N-methylbenzamide (C₈H₈FNO) represents a privileged scaffold in modern medicinal

chemistry, serving as a critical fragment in the development of central nervous system (CNS)

agents and androgen receptor antagonists.[1] Its molecular weight of 153.15 g/mol places it

firmly within the "fragment" space (MW < 300), making it an ideal starting point for Fragment-

Based Drug Discovery (FBDD).[2]

This technical guide provides a rigorous analysis of the molecule's properties, validated

synthetic pathways, and analytical characterization standards.[1][2] It is designed for

researchers requiring actionable data for library synthesis or lead optimization.[1][2]

Part 1: Physicochemical Profile & Molecular
Identity[1][2][3][4]
The precise determination of molecular weight and lipophilicity is paramount for predicting

blood-brain barrier (BBB) penetration and metabolic stability. The fluorine substitution at the
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meta position is not merely structural; it electronically deactivates the ring and blocks metabolic

oxidation at a vulnerable site.[1][2]

Table 1: Core Physicochemical Data[1][2][3][4]
Property Value Technical Context

Molecular Weight (Average) 153.15 g/mol
Used for stoichiometric

calculations in synthesis.[1][3]

Monoisotopic Mass 153.0590 g/mol

Critical for High-Resolution

Mass Spectrometry (HRMS)

identification ([M+H]⁺ =

154.066).[3]

Formula C₈H₈FNO -

LogP (Predicted) ~1.4 - 1.6

Indicates moderate lipophilicity,

favorable for CNS penetration.

[1][3]

Topological Polar Surface Area

(TPSA)
~29.1 Å²

Well below the 90 Å² threshold

for BBB permeability.[1][2][3]

H-Bond Donors / Acceptors 1 / 2

Compliant with Lipinski’s Rule

of 5 and Congreve’s Rule of 3

(for fragments).

The "Fluorine Effect" in Benzamides
The strategic placement of fluorine at the C3 position offers two distinct advantages over the

non-fluorinated parent (N-methylbenzamide):

Metabolic Blocking: The C-F bond (approx. 116 kcal/mol) is significantly stronger than the C-

H bond, preventing Cytochrome P450-mediated hydroxylation at the meta position.[1][2]

Electronic Modulation: Fluorine acts as an inductive electron-withdrawing group (EWG),

lowering the pKa of the amide proton and potentially altering the hydrogen-bonding capability

with target proteins.[1]
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Part 2: Validated Synthetic Architectures
Two primary methodologies are recommended for the synthesis of 3-fluoro-N-
methylbenzamide. Method A is preferred for scale-up (>10g), while Method B is optimized for

parallel library synthesis (mg scale).[1][2]

Method A: Acyl Chloride Condensation (Scale-Up)
This method utilizes the high reactivity of 3-fluorobenzoyl chloride to drive the reaction to

completion rapidly.[1]

Precursor: 3-Fluorobenzoic acid (converted to acid chloride in situ or purchased).[1]

Reagents: Thionyl Chloride (SOCl₂) or Oxalyl Chloride; Methylamine (aqueous or THF

solution).[1][2]

Base: Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA).[1][2]

Step-by-Step Protocol:

Activation: Dissolve 3-fluorobenzoic acid (1.0 equiv) in dry Dichloromethane (DCM). Add

catalytic DMF (2 drops).[1][2] Dropwise add Oxalyl Chloride (1.2 equiv) at 0°C. Stir at RT for

2 hours until gas evolution ceases. Concentrate to remove excess oxalyl chloride.[1][2][3]

Coupling: Re-dissolve the crude acid chloride in dry DCM. Cool to 0°C.[1][2][3]

Addition: Slowly add Methylamine (2.0 equiv, 2M in THF) and Et₃N (1.5 equiv). The reaction

is exothermic; maintain temperature <5°C.[1][2][4]

Workup: After 1 hour, quench with 1M HCl (to remove excess amine). Wash organic layer

with sat.[1][2] NaHCO₃ and Brine.[1][2] Dry over MgSO₄ and concentrate.

Purification: Recrystallization from EtOAc/Hexanes (if solid) or Silica Flash Chromatography

(0-5% MeOH in DCM).[1]

Method B: HATU-Mediated Coupling (Library Scale)
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Ideal for avoiding moisture-sensitive acid chlorides in high-throughput screening (HTS)

campaigns.[1]

Reagents: HATU (1.1 equiv), DIPEA (2.0 equiv).[1][2]

Solvent: DMF (Anhydrous).[1][2]

Step-by-Step Protocol:

Dissolve 3-fluorobenzoic acid (1.0 equiv) in DMF.[1]

Add DIPEA (2.0 equiv) and HATU (1.1 equiv).[1][2] Stir for 15 mins to form the activated

ester.

Add Methylamine hydrochloride (1.2 equiv).[1][2]

Stir at RT for 4–16 hours. Monitor by LC-MS.[1]

Self-Validating Step: Check pH. If <8, add more DIPEA to ensure the amine salt is

deprotonated.[1][2][4]

Visualization: Synthetic Decision Tree
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Target: 3-Fluoro-N-methylbenzamide

Scale Requirement?

Method A: Acyl Chloride
(>1g Scale)

High Scale

Method B: HATU Coupling
(<100mg Library)

Low Scale

1. Activate: (COCl)2 / DCM
2. Quench: Methylamine/Et3N

1. Activate: HATU / DIPEA
2. React: MeNH2·HCl

Liquid-Liquid Extraction
(Acid/Base Wash)

Direct Prep-HPLC
or SPE Filtration

QC: LC-MS & NMR

Click to download full resolution via product page

Figure 1: Decision matrix for selecting the optimal synthetic route based on scale and purity

requirements.

Part 3: Analytical Characterization & Integrity[1][2]
[3]
To ensure scientific integrity, the synthesized compound must pass a "Triad of Confirmation":

Mass, Proton Connectivity, and Fluorine Incorporation.[1][2]

Mass Spectrometry (LC-MS)
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Target Ion: Look for [M+H]⁺ = 154.1.[1][2]

Fragmentation Pattern: A loss of 31 Da (CH₃NH₂) typically yields the acylium ion [C₇H₄FO]⁺

at m/z ~123.[2]

Nuclear Magnetic Resonance (NMR)
The presence of the fluorine atom introduces spin-spin coupling (

), splitting proton signals that would otherwise be singlets or simple doublets.[1][2]

¹H NMR (400 MHz, CDCl₃):

Amide Methyl: ~3.00 ppm (doublet, J ≈ 5 Hz).[1][2] Note: This couples to the NH proton.[1]

[2][3]

Amide NH: ~6.0–7.0 ppm (broad singlet).[1][2]

Aromatic Region (6.8–7.6 ppm): Look for complex splitting due to F-coupling.[1] The

proton ortho to the fluorine often appears as a doublet of triplets or multiplet.[1][2]

¹⁹F NMR:

Signal: Expect a singlet (or weak multiplet if proton-coupled) around -110 to -115 ppm.[1]

This is the definitive "fingerprint" for the 3-fluoro substituent.[1]

Visualization: Analytical Validation Logic

Crude Product LC-MS Analysis Found [M+H]+ = 154?

1H NMRYes
RE-PURIFY

No

Methyl Doublet
@ 3.0 ppm?

19F NMRYes

No

Signal @ -112 ppm?

RELEASE BATCHYes

No

Click to download full resolution via product page
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Figure 2: Step-by-step analytical validation workflow to confirm structural identity.

Part 4: Medicinal Chemistry Context[1][2][3]
Fragment-Based Drug Discovery (FBDD)
3-fluoro-N-methylbenzamide is a "rule-of-three" compliant fragment.[1] In FBDD screens, it is

often used to probe hydrophobic pockets where the fluorine atom can displace high-energy

water molecules or engage in orthogonal multipolar interactions with carbonyl carbons of the

protein backbone.[1][2]

Structural Analogues
This scaffold serves as a core motif in larger, clinically relevant molecules.[1][2] For instance,

the 4-amino-2-fluoro and 3-fluoro benzamide patterns are recurrent in androgen receptor

signaling inhibitors (e.g., analogs of Enzalutamide) and MAO-B inhibitors.[1] The 3-fluoro group

specifically improves metabolic half-life (

) compared to the unsubstituted benzamide by blocking the primary site of oxidative
metabolism.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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Phone: (601) 213-4426
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